Cas no 312517-86-5 (4-{(2-Furylmethyl)thiomethyl}benzoic acid)

4-{(2-Furylmethyl)thiomethyl}benzoic acid structure
312517-86-5 structure
Product Name:4-{(2-Furylmethyl)thiomethyl}benzoic acid
CAS No:312517-86-5
MF:C13H12O3S
MW:248.297582626343
MDL:MFCD01418359
CID:321891
PubChem ID:690681
Update Time:2025-04-19

4-{(2-Furylmethyl)thiomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(2-furanylmethyl)thio]methyl]-
    • 4-(furan-2-ylmethylsulfanylmethyl)benzoic acid
    • 4-(Furan-2-ylmethylsulfanylmethyl)-benzoic acid
    • 4-[(2-furylmethylthio)methyl]benzoic acid
    • SB61335
    • SR-01000523635-1
    • HMS2176K21
    • 312517-86-5
    • 4-{[(2-furylmethyl)thio]methyl}benzoic acid
    • CHEMBL1548444
    • DTXSID10351095
    • 4-([(2-Furylmethyl)thio]methyl)benzoic acid
    • SMR000109199
    • Cambridge id 7058412
    • MLS000113296
    • LS-07156
    • 4-({[(furan-2-yl)methyl]sulfanyl}methyl)benzoic acid
    • AKOS000103034
    • CS-0314127
    • 4-(((Furan-2-ylmethyl)thio)methyl)benzoic acid
    • MFCD01418359
    • 4-(((Furan-2-ylmethyl)thio)methyl)benzoicacid
    • SR-01000523635
    • STK164622
    • benzoic acid, 4-[[(2-furanylmethyl)thio]methyl]-
    • ALBB-023033
    • 4-{[(furan-2-ylmethyl)sulfanyl]methyl}benzoic acid
    • 4-{(2-Furylmethyl)thiomethyl}benzoic acid
    • MDL: MFCD01418359
    • Inchi: 1S/C13H12O3S/c14-13(15)11-5-3-10(4-6-11)8-17-9-12-2-1-7-16-12/h1-7H,8-9H2,(H,14,15)
    • InChI Key: YKWFODPJEKPJPA-UHFFFAOYSA-N
    • SMILES: S(CC1=CC=CO1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 248.05100
  • Monoisotopic Mass: 247.04289
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6
  • XLogP3: 2.5

Experimental Properties

  • Boiling Point: 408.5°Cat760mmHg
  • Flash Point: 200.8°C
  • PSA: 75.74000
  • LogP: 3.41120

4-{(2-Furylmethyl)thiomethyl}benzoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-{(2-Furylmethyl)thiomethyl}benzoic acid Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-{(2-Furylmethyl)thiomethyl}benzoic acid Pricemore >>

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